3-(3-fluorophenyl)-5-[(4-nitrobenzyl)thio]-4-phenyl-4H-1,2,4-triazole

• IUPAC Name: 3-(3-fluorophenyl)-5-[(4-nitrophenyl)methylsulfanyl]-4-phenyl-1,2,4-triazole
• InChI: InChI=1S/C21H15FN4O2S/c22-17-6-4-5-16(13-17)20-23-24-21(25(20)18-7-2-1-3-8-18)29-14-15-9-11-19(12-10-15)26(27)28/h1-13H,14H2
• InChI Key: FBRBOULDAQEOMS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=C2SCC3=CC=C(C=C3)[N+](=O)[O-])C4=CC(=CC=C4)F
• Molecular Formula: C21H15FN4O2S
• Molecular Weight: 406.4 g/mol

Description

3-(3-fluorophenyl)-5-[(4-nitrobenzyl)thio]-4-phenyl-4H-1,2,4-triazole is a chemical compound that belongs to the class of triazole derivatives. It has shown potential as a therapeutic agent in various scientific research studies due to its unique chemical structure and properties.

Mechanism of Action

The exact mechanism of action of 3-(3-fluorophenyl)-5-[(4-nitrobenzyl)thio]-4-phenyl-4H-1,2,4-triazole is not fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in inflammation, cancer, and microbial infections. The compound has also been shown to have antioxidant properties, which may contribute to its therapeutic effects.
Biochemical and physiological effects:
Studies have shown that this compound can inhibit the growth of cancer cells and reduce inflammation in animal models. The compound has also been shown to have antimicrobial properties against various bacterial and fungal strains. Additionally, it has been demonstrated to have neuroprotective effects and may be useful in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(3-fluorophenyl)-5-[(4-nitrobenzyl)thio]-4-phenyl-4H-1,2,4-triazole in lab experiments is its unique chemical structure, which allows for the investigation of its various properties and potential therapeutic uses. However, one limitation is that the compound may be difficult to synthesize and purify, which can limit its availability for research purposes.

Future Directions

There are several future directions for the research of 3-(3-fluorophenyl)-5-[(4-nitrobenzyl)thio]-4-phenyl-4H-1,2,4-triazole. One potential area of research is the development of more efficient synthesis methods to increase the yield and purity of the compound. Additionally, further studies are needed to fully understand the mechanism of action and potential therapeutic uses of the compound. The use of this compound in combination with other drugs or therapies may also be explored to enhance its therapeutic effects. Finally, the safety and toxicity of the compound should be thoroughly investigated before it can be considered for clinical use.
In conclusion, this compound is a promising compound with potential therapeutic uses in various scientific research studies. Its unique chemical structure and properties make it an interesting subject for further investigation. Future research should focus on developing more efficient synthesis methods, understanding the mechanism of action, exploring potential therapeutic uses, and ensuring its safety and toxicity.

Scientific Research Applications

3-(3-fluorophenyl)-5-[(4-nitrobenzyl)thio]-4-phenyl-4H-1,2,4-triazole has shown potential as a therapeutic agent in various scientific research studies. It has been studied for its anti-inflammatory, anti-cancer, and anti-microbial properties. The compound has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.